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Methyl 3-amino-5-
Compound Name:
hydroxybenzoate

Cat. No.: B1314011

For Immediate Release

This technical guide provides a comprehensive overview of the *H and *3C Nuclear Magnetic
Resonance (NMR) spectral data for Methyl 3-amino-5-hydroxybenzoate. Designed for
researchers, scientists, and professionals in drug development, this document details predicted
spectral data based on analysis of structurally similar compounds, outlines a standard
experimental protocol for data acquisition, and presents the molecular structure for clear
spectral assignment.

Predicted *H and **C NMR Spectral Data

Due to the absence of a publicly available, experimentally verified NMR spectrum for Methyl 3-
amino-5-hydroxybenzoate, the following data tables present predicted chemical shifts (d) in
parts per million (ppm). These predictions are derived from the known spectral data of
analogous compounds, including Methyl 3,5-dihydroxybenzoate, 3-aminophenol, and methyl
benzoate, and are based on established principles of NMR spectroscopy. The predicted
spectra are referenced to a standard solvent, DMSO-de.

Predicted *H NMR Spectral Data
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Chemical Shift (8)

Multiplicity Integration Assignment
(ppm)
~9.5 (broad s) Singlet 1H -OH
~6.5-6.8 (m) Multiplet 3H Ar-H
~5.0 (broad s) Singlet 2H -NH:z
3.75(s) Singlet 3H -OCHs

Predicted **C NMR Spectral Data

Chemical Shift (d) (ppm) Assignment
~167 C=0 (Ester)
~158 C-OH

~149 C-NH:2

~132 C-COOCHs
~108 Ar-CH

~105 Ar-CH

~102 Ar-CH

~52 -OCHs

Molecular Structure and Atom Numbering

The following diagram illustrates the chemical structure of Methyl 3-amino-5-

hydroxybenzoate with atom numbering for clear correlation with the predicted NMR spectral

assignments.
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Methyl 3-amino-5-hydroxybenzoate
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Sample Preparation

Weigh Sample
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Dissolve in Deuterated Solvent
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Transfer to NMR Tube

Data Acpuisition

Insert Sample into Spectrometer
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Lock on Deuterium Signal
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Shim for Field Homogeneity
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Acquire FID

Data Processing

Fourier Transform

:

Phase Correction
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Baseline Correction

,

Integration & Peak Picking
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 To cite this document: BenchChem. [Spectral Analysis of Methyl 3-amino-5-
hydroxybenzoate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1314011#1h-nmr-and-13c-nmr-spectral-data-of-
methyl-3-amino-5-hydroxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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